Cas no 924642-76-2 (1-Benzoyl-4-isopropyl-1,4-diazepane)
924642-76-2 structure
Product Name:1-Benzoyl-4-isopropyl-1,4-diazepane
CAS No:924642-76-2
MF:C15H22N2O
MW:246.347983837128
CID:2139052
Update Time:2023-08-04
1-Benzoyl-4-isopropyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-benzoyl-4-isopropyl-1,4-diazepane
- MVBKMDKUXHQKCV-UHFFFAOYSA-N
- 1-benzoyl-4-(propan-2-yl)-1,4-diazepane
- Z319185452
- 1-Benzoyl-4-isopropyl-1,4-diazepane
-
- Inchi: 1S/C15H22N2O/c1-13(2)16-9-6-10-17(12-11-16)15(18)14-7-4-3-5-8-14/h3-5,7-8,13H,6,9-12H2,1-2H3
- InChI Key: MVBKMDKUXHQKCV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1CCCN(C(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 272
- Topological Polar Surface Area: 23.6
1-Benzoyl-4-isopropyl-1,4-diazepane Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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